4-tert-Butylbenzoic acid
4-tert-Butylbenzoic acid
4-tert-Butylbenzoic acid was determined in water samples by means of liquid chromatography-electrospray ionisation mass spectrometry (LC-ESI-MS).
4-t-Butylbenzoic acid is an alkylbenzene.
4-t-Butylbenzoic acid is an alkylbenzene.
Brand Name:
Vulcanchem
CAS No.:
98-73-7
VCID:
VC21242562
InChI:
InChI=1S/C11H14O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13)
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
4-tert-Butylbenzoic acid
CAS No.: 98-73-7
Cat. No.: VC21242562
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-tert-Butylbenzoic acid was determined in water samples by means of liquid chromatography-electrospray ionisation mass spectrometry (LC-ESI-MS). 4-t-Butylbenzoic acid is an alkylbenzene. |
|---|---|
| CAS No. | 98-73-7 |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | 4-tert-butylbenzoic acid |
| Standard InChI | InChI=1S/C11H14O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3,(H,12,13) |
| Standard InChI Key | KDVYCTOWXSLNNI-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)O |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)O |
| Colorform | NEEDLES FROM DILUTE ALCOHOL |
| Melting Point | 164.5 °C 164.5-165.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator